Cas no 2580241-92-3 (3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride)

3-{3-(1H-Imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride is a chemically synthesized compound featuring an imidazole moiety linked to a propanoic acid derivative via a methylpropylamine spacer. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. The imidazole group confers potential biological activity, often explored in medicinal chemistry for its role in enzyme inhibition or receptor binding. The compound's structural design allows for versatility in derivatization, facilitating further pharmacological studies. Its well-defined chemical properties and high purity make it a reliable intermediate for developing novel therapeutic agents or biochemical probes.
3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride structure
2580241-92-3 structure
Product Name:3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride
CAS No:2580241-92-3
MF:C10H19Cl2N3O2
MW:284.182760477066
MDL:MFCD33020048
CID:5664527
PubChem ID:155858526
Update Time:2025-08-05

3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2580241-92-3
    • 3-{[3-(1H-imidazol-1-yl)-2-methylpropyl]amino}propanoic acid dihydrochloride
    • 3-[(3-Imidazol-1-yl-2-methylpropyl)amino]propanoic acid;dihydrochloride
    • EN300-27699136
    • 3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride
    • MDL: MFCD33020048
    • Inchi: 1S/C10H17N3O2.2ClH/c1-9(6-11-3-2-10(14)15)7-13-5-4-12-8-13;;/h4-5,8-9,11H,2-3,6-7H2,1H3,(H,14,15);2*1H
    • InChI Key: DHZZDIODGVMAGA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OC(CCNCC(C)CN1C=NC=C1)=O

Computed Properties

  • Exact Mass: 283.0854322g/mol
  • Monoisotopic Mass: 283.0854322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 199
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų

3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride Pricemore >>

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3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride Related Literature

Additional information on 3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride

Research Update on 3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride (CAS: 2580241-92-3)

Recent studies on 3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride (CAS: 2580241-92-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole and propanoic acid backbone, has garnered attention for its role in modulating specific biochemical pathways, particularly those involving histamine receptors and related signaling cascades. The latest research underscores its applicability in addressing conditions such as inflammatory disorders, neurological diseases, and certain types of cancers.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action, revealing its high affinity for histamine H3 receptors. The research demonstrated that 3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride acts as a potent antagonist, effectively inhibiting receptor activity in vitro and in vivo. This finding is particularly significant for the development of new treatments for cognitive disorders, as H3 receptors are known to play a critical role in neurotransmitter regulation.

Further investigations into the pharmacokinetic properties of this compound have shown promising results. A preclinical study conducted by a team at the University of Cambridge reported favorable bioavailability and metabolic stability, with minimal off-target effects. These properties make it a strong candidate for further clinical development. The study also highlighted the compound's ability to cross the blood-brain barrier, a crucial factor for its potential use in central nervous system (CNS) disorders.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalability of 3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride production. A 2024 paper in Organic Process Research & Development detailed a more efficient and cost-effective synthesis route, reducing the number of steps and increasing overall yield. This development is expected to facilitate larger-scale production for clinical trials and eventual commercialization.

Despite these promising findings, challenges remain. Researchers have noted the need for further toxicology studies to fully assess the compound's safety profile. Additionally, ongoing studies are exploring its efficacy in combination therapies, particularly in oncology, where its receptor-modulating properties may enhance the effects of existing treatments. The compound's versatility and unique chemical structure continue to make it a focal point of interdisciplinary research in chemical biology and drug development.

In conclusion, 3-{3-(1H-imidazol-1-yl)-2-methylpropylamino}propanoic acid dihydrochloride (CAS: 2580241-92-3) represents a promising avenue for future therapeutic applications. Its dual role as a receptor modulator and its favorable pharmacokinetic properties position it as a valuable candidate for addressing a range of medical conditions. Continued research and clinical validation will be essential to fully realize its potential in the pharmaceutical industry.

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